Cas no 2228344-90-7 (2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine
• CAS No: 2228344-90-7
• MF: C₁₄H₂₀FN
• MW: 221.313707351685
• CID: 6157267
• PubChem ID: 165652061
• Update Time: 2025-06-11

2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine
• 2228344-90-7
• 2-{1-[2-(4-fluorophenyl)ethyl]cyclopropyl}propan-2-amine
• EN300-1781052

• Inchi： 1S/C14H20FN/c1-13(2,16)14(9-10-14)8-7-11-3-5-12(15)6-4-11/h3-6H,7-10,16H2,1-2H3
• InChI Key： FTPQGTUZHQEHGO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 221.157977804g/mol
• Monoisotopic Mass: 221.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine

Comprehensive Overview of 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine (CAS No. 2228344-90-7)

2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine, identified by its CAS number 2228344-90-7, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a cyclopropyl ring attached to a fluorophenyl group, which is a common motif in bioactive compounds. The presence of the fluorophenyl moiety enhances its potential for interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the scientific community has shown a growing interest in compounds with cyclopropyl and fluorophenyl groups due to their unique pharmacokinetic properties. These structural elements are often associated with improved metabolic stability and bioavailability, which are critical factors in drug development. The CAS 2228344-90-7 compound, with its distinctive propan-2-amine tail, offers a promising scaffold for further modifications to optimize its biological activity.

One of the key reasons why 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine is being studied is its potential application in central nervous system (CNS) disorders. Researchers are particularly interested in its ability to modulate neurotransmitter systems, which could have implications for conditions such as depression, anxiety, and neurodegenerative diseases. The fluorophenyl group, in particular, is known to influence the compound's binding affinity to specific receptors, making it a valuable tool for understanding brain chemistry.

The synthesis of CAS 2228344-90-7 involves multi-step organic reactions, including the formation of the cyclopropyl ring and the introduction of the fluorophenyl moiety. These synthetic pathways are often optimized to improve yield and purity, which are essential for preclinical studies. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and ensure its structural integrity.

From a commercial perspective, 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its CAS number 2228344-90-7 serves as a unique identifier, facilitating procurement and regulatory compliance. Researchers and manufacturers often search for this compound using keywords such as "fluorophenyl cyclopropyl amine" or "CAS 2228344-90-7 supplier," highlighting its niche yet growing demand.

In the context of current trends, the exploration of fluorinated compounds like 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine aligns with the broader focus on precision medicine and targeted therapies. Fluorination is a widely used strategy in drug design to enhance potency and selectivity, and this compound exemplifies the potential of such approaches. Additionally, the rise of computational chemistry and AI-driven drug discovery has further accelerated the study of molecules like CAS 2228344-90-7, enabling faster identification of promising candidates.

Safety and environmental considerations are also paramount when working with 2-{1-2-(4-fluorophenyl)ethylcyclopropyl}propan-2-amine. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings.

Looking ahead, the future of CAS 2228344-90-7 and related compounds lies in their potential to address unmet medical needs. As the understanding of their mechanisms of action deepens, they may pave the way for innovative treatments in areas such as mental health and neurology. The ongoing research into fluorophenyl-containing molecules underscores their versatility and enduring relevance in science and medicine.